Cas no 1338968-42-5 (1-(3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine)

• Product Name: 1-(3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine
• CAS No: 1338968-42-5
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• MDL: MFCD16858996
• CID: 5607485
• PubChem ID: 62720362
• Update Time: 2025-10-28

1-(3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-871292
• 1-(3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine
• 1338968-42-5

• MDL： MFCD16858996
• Inchi： 1S/C8H14N4/c1-5(9)8-10-7(6-3-4-6)11-12(8)2/h5-6H,3-4,9H2,1-2H3
• InChI Key： FSHPYAPFMFAHSZ-UHFFFAOYSA-N
• SMILES： N1=C(C(C)N)N(C)N=C1C1CC1

Computed Properties

• Exact Mass: 166.121846464g/mol
• Monoisotopic Mass: 166.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine

Introduction to 1-(3-Cyclopropyl-1-Methyl-1H-1,2,4-Triazol-5-yl)ethan-1-amine (CAS No. 1338968-42-5)

1-(3-Cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine, with the CAS number 1338968-42-5, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. The unique structural features of this compound make it a promising candidate for further research and development in drug discovery.

The chemical structure of 1-(3-Cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine consists of a cyclopropyl group and a methylated triazole ring attached to an ethylamine moiety. The cyclopropyl group contributes to the compound's lipophilicity and metabolic stability, while the triazole ring is responsible for its biological activity. The presence of the ethylamine group enhances the compound's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications.

Recent studies have explored the potential of 1-(3-Cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine in various therapeutic areas. One notable application is its use as an antifungal agent. Triazoles are well-known for their potent antifungal activity against a wide range of fungal pathogens, including Candida species and Aspergillus species. Research has shown that 1-(3-Cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine exhibits significant antifungal activity against these pathogens, making it a potential alternative to existing antifungal drugs.

In addition to its antifungal properties, 1-(3-Cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis and inflammatory bowel disease. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in vivo models. These findings suggest that 1-(3-Cyclopropyl-1-methyl-1H-1,2,4-triazol-5-y l)ethan - 1 - amine may have potential as an anti-inflammatory agent.

The pharmacokinetic properties of 1-(3-Cyclopropyl - 1 - methyl - 1H - 1 , 2 , 4 - triazol - 5 - yl)ethan - 1 - amine have also been studied extensively. Its lipophilic nature allows it to cross biological membranes easily, leading to good oral bioavailability. The compound is metabolized primarily by cytochrome P450 enzymes in the liver, with the major metabolites being excreted via urine and feces. These pharmacokinetic characteristics make it suitable for oral administration in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-Cyclopropyl - 1 - methyl - 1H - 1 , 2 , 4 - triazol - 5 - yl)ethan - 1 - amine. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. Further phase II and III trials are planned to assess its therapeutic potential in specific disease conditions.

In conclusion, 1-(3-Cyclopropyl - 1 - methyl - 1H - 1 , 2 , 4 - triazol - 5 - yl)ethan - 1 - amine (CAS No. 1338968 - 42 - 5) is a promising compound with diverse biological activities. Its unique chemical structure and favorable pharmacokinetic properties make it a valuable candidate for further research and development in medicinal chemistry. Ongoing studies continue to explore its potential therapeutic applications in areas such as antifungal therapy and anti-inflammatory treatment.